Cas no 2228411-55-8 (2-methyl-5-(prop-2-yn-1-yl)-2,3-dihydro-1-benzofuran)

2-Methyl-5-(prop-2-yn-1-yl)-2,3-dihydro-1-benzofuran is a synthetic organic compound featuring a benzofuran core substituted with a methyl group at the 2-position and a propargyl group at the 5-position. This structure imparts reactivity suitable for further functionalization, particularly in cross-coupling reactions or cycloadditions, making it valuable in pharmaceutical and agrochemical research. The dihydrobenzofuran scaffold enhances stability while maintaining compatibility with diverse synthetic pathways. Its propargyl moiety offers a handle for click chemistry applications, enabling efficient derivatization. The compound's well-defined purity and structural specificity make it a reliable intermediate for targeted synthesis in medicinal chemistry and material science.
2-methyl-5-(prop-2-yn-1-yl)-2,3-dihydro-1-benzofuran structure
2228411-55-8 structure
Product Name:2-methyl-5-(prop-2-yn-1-yl)-2,3-dihydro-1-benzofuran
CAS No:2228411-55-8
MF:C12H12O
MW:172.223083496094
CID:6054911
PubChem ID:165612977
Update Time:2025-10-25

2-methyl-5-(prop-2-yn-1-yl)-2,3-dihydro-1-benzofuran Chemical and Physical Properties

Names and Identifiers

    • 2-methyl-5-(prop-2-yn-1-yl)-2,3-dihydro-1-benzofuran
    • EN300-1760259
    • 2228411-55-8
    • Inchi: 1S/C12H12O/c1-3-4-10-5-6-12-11(8-10)7-9(2)13-12/h1,5-6,8-9H,4,7H2,2H3
    • InChI Key: JKSYRMILHCYXJK-UHFFFAOYSA-N
    • SMILES: O1C2C=CC(CC#C)=CC=2CC1C

Computed Properties

  • Exact Mass: 172.088815002g/mol
  • Monoisotopic Mass: 172.088815002g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 1
  • Complexity: 225
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.9
  • Topological Polar Surface Area: 9.2Ų

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Additional information on 2-methyl-5-(prop-2-yn-1-yl)-2,3-dihydro-1-benzofuran

Recent Advances in the Study of 2-methyl-5-(prop-2-yn-1-yl)-2,3-dihydro-1-benzofuran (CAS: 2228411-55-8)

The compound 2-methyl-5-(prop-2-yn-1-yl)-2,3-dihydro-1-benzofuran (CAS: 2228411-55-8) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural properties and potential therapeutic applications. This research brief aims to summarize the latest findings related to this compound, focusing on its synthesis, biological activity, and potential applications in drug development.

Recent studies have highlighted the versatility of 2-methyl-5-(prop-2-yn-1-yl)-2,3-dihydro-1-benzofuran as a key intermediate in the synthesis of more complex bioactive molecules. Its structure, featuring a benzofuran core with a propargyl substituent, makes it a valuable scaffold for the development of novel pharmacophores. Researchers have successfully utilized this compound in click chemistry reactions, enabling the rapid assembly of diverse molecular libraries for high-throughput screening.

In terms of biological activity, preliminary investigations have demonstrated that derivatives of 2-methyl-5-(prop-2-yn-1-yl)-2,3-dihydro-1-benzofuran exhibit promising inhibitory effects against certain enzymes implicated in inflammatory and neurodegenerative diseases. Specifically, these compounds have shown moderate to strong activity against cyclooxygenase-2 (COX-2) and monoamine oxidase B (MAO-B), suggesting potential applications in the treatment of conditions such as Alzheimer's disease and Parkinson's disease.

One of the most significant breakthroughs in recent research involves the optimization of the synthetic route for 2-methyl-5-(prop-2-yn-1-yl)-2,3-dihydro-1-benzofuran. A team of researchers has developed a more efficient and scalable method that reduces the number of steps and improves overall yield. This advancement is expected to facilitate further exploration of the compound's pharmacological potential and accelerate its incorporation into drug discovery pipelines.

Furthermore, computational studies have provided insights into the molecular interactions between 2-methyl-5-(prop-2-yn-1-yl)-2,3-dihydro-1-benzofuran derivatives and their biological targets. Molecular docking simulations have revealed key binding motifs and structural features that contribute to the compound's bioactivity, offering valuable guidance for the design of next-generation derivatives with enhanced potency and selectivity.

Despite these promising developments, challenges remain in the clinical translation of 2-methyl-5-(prop-2-yn-1-yl)-2,3-dihydro-1-benzofuran-based therapeutics. Issues such as metabolic stability, bioavailability, and potential off-target effects need to be addressed through further preclinical studies. Nevertheless, the compound's unique chemical properties and demonstrated biological activities position it as a compelling candidate for continued investigation in the field of medicinal chemistry.

In conclusion, recent research on 2-methyl-5-(prop-2-yn-1-yl)-2,3-dihydro-1-benzofuran (CAS: 2228411-55-8) has unveiled its potential as a versatile building block for drug discovery and a promising lead compound for the development of therapies targeting inflammatory and neurodegenerative diseases. Future studies should focus on optimizing its pharmacological profile and exploring its mechanisms of action in greater detail.

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